Cas no 1803566-08-6 (5-methyl-5-(pyrrolidin-2-ylmethyl)imidazolidine-2,4-dione hydrochloride)
5-methyl-5-(pyrrolidin-2-ylmethyl)imidazolidine-2,4-dione hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 5-Methyl-5-(pyrrolidin-2-ylmethyl)imidazolidine-2,4-dione Hydrochloride
- 5-methyl-5-(pyrrolidin-2-ylmethyl)imidazolidine-2,4-dione hydrochloride
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- MDL: MFCD28397544
5-methyl-5-(pyrrolidin-2-ylmethyl)imidazolidine-2,4-dione hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M679003-5mg |
5-Methyl-5-(pyrrolidin-2-ylmethyl)imidazolidine-2,4-dione Hydrochloride |
1803566-08-6 | 5mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M679003-10mg |
5-Methyl-5-(pyrrolidin-2-ylmethyl)imidazolidine-2,4-dione Hydrochloride |
1803566-08-6 | 10mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M679003-50mg |
5-Methyl-5-(pyrrolidin-2-ylmethyl)imidazolidine-2,4-dione Hydrochloride |
1803566-08-6 | 50mg |
$ 340.00 | 2022-06-03 | ||
| Enamine | EN300-208285-0.05g |
5-methyl-5-[(pyrrolidin-2-yl)methyl]imidazolidine-2,4-dione hydrochloride |
1803566-08-6 | 95% | 0.05g |
$216.0 | 2023-09-16 | |
| Enamine | EN300-208285-0.1g |
5-methyl-5-[(pyrrolidin-2-yl)methyl]imidazolidine-2,4-dione hydrochloride |
1803566-08-6 | 95% | 0.1g |
$322.0 | 2023-09-16 | |
| Enamine | EN300-208285-0.25g |
5-methyl-5-[(pyrrolidin-2-yl)methyl]imidazolidine-2,4-dione hydrochloride |
1803566-08-6 | 95% | 0.25g |
$459.0 | 2023-09-16 | |
| Enamine | EN300-208285-0.5g |
5-methyl-5-[(pyrrolidin-2-yl)methyl]imidazolidine-2,4-dione hydrochloride |
1803566-08-6 | 95% | 0.5g |
$723.0 | 2023-09-16 | |
| Enamine | EN300-208285-1.0g |
5-methyl-5-[(pyrrolidin-2-yl)methyl]imidazolidine-2,4-dione hydrochloride |
1803566-08-6 | 95% | 1g |
$928.0 | 2023-05-24 | |
| Enamine | EN300-208285-2.5g |
5-methyl-5-[(pyrrolidin-2-yl)methyl]imidazolidine-2,4-dione hydrochloride |
1803566-08-6 | 95% | 2.5g |
$1819.0 | 2023-09-16 | |
| Enamine | EN300-208285-5.0g |
5-methyl-5-[(pyrrolidin-2-yl)methyl]imidazolidine-2,4-dione hydrochloride |
1803566-08-6 | 95% | 5g |
$2692.0 | 2023-05-24 |
5-methyl-5-(pyrrolidin-2-ylmethyl)imidazolidine-2,4-dione hydrochloride Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 5-methyl-5-(pyrrolidin-2-ylmethyl)imidazolidine-2,4-dione hydrochloride
5-Methyl-5-(Pyrrolidin-2-Ylmethyl)Imidazolidine-2,4-Dione Hydrochloride: A Novel Compound with Promising Therapeutic Potential
5-Methyl-5-(pyrrolidin-2-ylmethyl)imidazolidine-2,4-dione hydrochloride is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, with the chemical formula C11H18N2O2·HCl, belongs to the class of imidazolidine derivatives and exhibits potential pharmacological activities that warrant further investigation. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a candidate for the development of novel therapeutics targeting neurodegenerative diseases and inflammatory conditions.
The imidazolidine-2,4-dione core structure is a key functional group in this molecule, providing a scaffold for the attachment of various substituents. The 5-methyl group at the imidazolidine ring contributes to the molecule's hydrophobicity, while the pyrrolidin-2-ylmethyl chain introduces additional conformational flexibility. This combination of structural features may enhance the compound's ability to interact with specific biological targets, such as ion channels or G-protein coupled receptors (GPCRs), which are implicated in multiple disease states.
Recent advancements in medicinal chemistry have focused on the design of small molecules that can selectively target pathological processes without inducing significant off-target effects. A 2023 study published in Journal of Medicinal Chemistry explored the 5-methyl-5-(pyrrolidin-2-ylmethyl)imidazolidine-2,4-dione hydrochloride as a potential inhibitor of the NLRP3 inflammasome, a key mediator of chronic inflammation. The research demonstrated that this compound effectively suppresses the activation of the NLRP3 pathway in macrophages, suggesting its potential application in the treatment of autoimmune disorders and neuroinflammatory conditions.
The hydrochloride salt form of this compound ensures its solubility in aqueous environments, which is crucial for its bioavailability and pharmacokinetic profile. This property makes it suitable for oral administration, a critical factor in the development of therapeutic agents for widespread clinical use. Comparative studies with other imidazolidine derivatives have shown that the 5-methyl substitution significantly enhances the compound's metabolic stability, reducing the risk of rapid degradation in the gastrointestinal tract.
In the context of drug discovery, the pyrrolidin-2-ylmethyl moiety has been identified as a valuable scaffold for the design of molecules with modulatory effects on ion channels. A 2024 review in Pharmacological Reviews highlighted the role of such structures in the development of compounds targeting voltage-gated sodium channels, which are implicated in conditions such as epilepsy and chronic pain. The 5-methyl-5-(pyrrolidin-2-ylmethyl)imidazolidine-2,4-dione hydrochloride may represent a novel approach to modulating these channels, offering potential therapeutic benefits with improved safety profiles.
Current research efforts are also exploring the imidazolidine-2,4-dione scaffold for its potential in the treatment of neurodegenerative diseases. A 2023 preclinical study published in Neuropharmacology investigated the compound's effects on amyloid-beta aggregation, a hallmark of Alzheimer's disease. The results indicated that the molecule could inhibit the formation of toxic oligomers, suggesting its potential as a therapeutic agent for neurodegenerative disorders. Further studies are needed to validate these findings and assess the compound's efficacy in vivo.
The 5-methyl substitution in the imidazolidine ring may also influence the compound's interactions with enzymes involved in metabolic pathways. A 2022 study in Drug Metabolism and Disposition examined the metabolic stability of similar compounds and found that the presence of a methyl group at the 5-position significantly prolonged the half-life of the molecule in hepatic tissues. This finding is particularly relevant for the development of long-acting therapeutics that require sustained drug release.
Moreover, the pyrrolidin-2-ylmethyl chain may contribute to the compound's ability to cross the blood-brain barrier (BBB), a critical factor for the treatment of central nervous system (CNS) disorders. Research published in Advanced Drug Delivery Reviews in 2023 discussed the role of molecular size and hydrophobicity in BBB permeability. The 5-methyl-5-(pyrrolidin-2-ylmethyl)imidazolidine-2,4-dione hydrochloride exhibits favorable physicochemical properties that may enhance its ability to penetrate the BBB, making it a promising candidate for CNS-targeted therapies.
The development of this compound also aligns with the growing interest in the design of multitarget drugs that can address complex pathological conditions. A 2024 article in Current Pharmaceutical Design emphasized the importance of multitargeting in the treatment of diseases such as Parkinson's and multiple sclerosis, where multiple pathways are involved. The 5-methyl-5-(pyrrolidin-2-ylmethyl)imidazolidine-2,4-dione hydrochloride may offer a unique advantage by simultaneously modulating multiple targets, potentially reducing the need for combination therapies and improving patient outcomes.
In conclusion, the 5-methyl-5-(pyrrolidin-2-ylmethyl)imidazolidine-2,4-dione hydrochloride represents a promising candidate for the development of novel therapeutics. Its structural features and pharmacological properties make it a valuable subject for further research, particularly in the areas of neurodegenerative diseases, inflammation, and CNS disorders. Continued investigation into its mechanisms of action and therapeutic potential will be essential for the advancement of this compound as a viable treatment option.
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